Cas no 2228802-10-4 (2-(azetidin-3-yl)methyl-4,5-dimethylphenol)

• Product Name: 2-(azetidin-3-yl)methyl-4,5-dimethylphenol
• CAS No: 2228802-10-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5913938
• PubChem ID: 165657497
• Update Time: 2025-10-28

2-(azetidin-3-yl)methyl-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)methyl-4,5-dimethylphenol
• 2228802-10-4
• EN300-1736336
• 2-[(azetidin-3-yl)methyl]-4,5-dimethylphenol

• Inchi： 1S/C12H17NO/c1-8-3-11(5-10-6-13-7-10)12(14)4-9(8)2/h3-4,10,13-14H,5-7H2,1-2H3
• InChI Key： QMIQPINXLSQOQK-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1CC1CNC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(azetidin-3-yl)methyl-4,5-dimethylphenol

Introduction to 2-(azetidin-3-yl)methyl-4,5-dimethylphenol (CAS No. 2228802-10-4)

2-(azetidin-3-yl)methyl-4,5-dimethylphenol, identified by the CAS number 2228802-10-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a phenolic moiety linked to an azetidine ring via a methyl group, presents a unique structural framework that is of considerable interest for its potential biological activities and synthetic utility.

The structural composition of 2-(azetidin-3-yl)methyl-4,5-dimethylphenol encompasses a benzene ring substituted with two methyl groups at the 4th and 5th positions, respectively, and an azetidine ring connected to the benzene via a methylene bridge. This configuration suggests a high degree of steric hindrance and electronic tunability, which are critical factors in determining its interaction with biological targets. The presence of both a phenol and an azetidine moiety makes this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of heterocyclic compounds due to their diverse biological activities. Among these, azetidine derivatives have been extensively studied for their potential applications in drug discovery. The azetidin-3-yl group in 2-(azetidin-3-yl)methyl-4,5-dimethylphenol is particularly noteworthy, as it is known to exhibit various pharmacological properties when incorporated into drug molecules. This includes antimicrobial, anti-inflammatory, and even anticancer activities, which have been reported in several preclinical studies.

The 4,5-dimethylphenol moiety contributes additional functional properties to the compound. Phenolic compounds are well-known for their antioxidant and anti-inflammatory effects, making them valuable in the development of therapeutic agents. The dimethylation at the 4th and 5th positions enhances the stability and lipophilicity of the phenol group, potentially improving its bioavailability and cell membrane permeability. These characteristics make 2-(azetidin-3-yl)methyl-4,5-dimethylphenol an attractive scaffold for designing novel drugs that target multiple disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets with remarkable accuracy. Molecular docking studies on 2-(azetidin-3-yl)methyl-4,5-dimethylphenol have revealed promising interactions with enzymes and receptors involved in various disease processes. For instance, simulations suggest that this compound may bind effectively to cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its potential interaction with other inflammatory mediators has been explored, indicating its potential as an anti-inflammatory agent.

The synthesis of 2-(azetidin-3-yl)methyl-4,5-dimethylphenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the azetidine ring typically involves cyclization reactions using appropriate precursors under acidic or basic conditions. Subsequent functionalization steps, such as alkylation and methylation, are employed to introduce the phenolic group and methyl substituents at desired positions. Advanced synthetic techniques like transition metal-catalyzed cross-coupling reactions have also been utilized to enhance reaction efficiency and selectivity.

In terms of pharmacokinetic properties, 2-(azetidin-3-yl)methyl-4,5-dimethylphenol exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulating it into various dosage forms. Preliminary pharmacokinetic studies suggest that this compound has a reasonable bioavailability profile when administered orally or intravenously. However, further studies are needed to optimize its delivery system and assess its metabolic stability in vivo.

The potential applications of 2-(azetidin-3-yl)methyl-4,5-dimethylphenol extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals and specialty chemicals. For instance, derivatives of this compound have shown promise as herbicides or fungicides due to their ability to disrupt essential enzymatic pathways in plants.

As research continues to uncover new biological activities and synthetic possibilities for 2-(azetidin-3-yl)methyl-4,5-dimethylphenol, it is expected that this compound will play an increasingly important role in drug discovery and development. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.